Docusate calcium Docusate calcium Docusate Calcium is the calcium salt of docusate, a dioctyl salt and an emollient laxative with stool-softening activity. Docusate decreases surface tension and emulsification of fecal matter and allows water to penetrate and mix with stool. As a result, it softens the stool.
All-purpose surfactant, wetting agent, and solubilizer used in the drug, cosmetics, and food industries. It has also been used in laxatives and as cerumenolytics. It is usually administered as either the calcium, potassium, or sodium salt.
See also: Docusate (has active moiety).
Brand Name: Vulcanchem
CAS No.: 128-49-4
VCID: VC21129771
InChI: InChI=1S/C20H38O7S.Ca/c1-5-9-11-16(7-3)14-26-19(21)13-18(28(23,24)25)20(22)27-15-17(8-4)12-10-6-2;/h16-18H,5-15H2,1-4H3,(H,23,24,25);
SMILES: CCCCC(CC)COC(=O)CC(C(=O)OCC(CC)CCCC)S(=O)(=O)[O-].CCCCC(CC)COC(=O)CC(C(=O)OCC(CC)CCCC)S(=O)(=O)[O-].[Ca+2]
Molecular Formula: C20H38CaO7S
Molecular Weight: 462.7 g/mol

Docusate calcium

CAS No.: 128-49-4

Cat. No.: VC21129771

Molecular Formula: C20H38CaO7S

Molecular Weight: 462.7 g/mol

* For research use only. Not for human or veterinary use.

Docusate calcium - 128-49-4

Specification

Description Docusate Calcium is the calcium salt of docusate, a dioctyl salt and an emollient laxative with stool-softening activity. Docusate decreases surface tension and emulsification of fecal matter and allows water to penetrate and mix with stool. As a result, it softens the stool.
All-purpose surfactant, wetting agent, and solubilizer used in the drug, cosmetics, and food industries. It has also been used in laxatives and as cerumenolytics. It is usually administered as either the calcium, potassium, or sodium salt.
See also: Docusate (has active moiety).
CAS No. 128-49-4
Molecular Formula C20H38CaO7S
Molecular Weight 462.7 g/mol
IUPAC Name calcium;1,4-bis(2-ethylhexoxy)-1,4-dioxobutane-2-sulfonate
Standard InChI InChI=1S/C20H38O7S.Ca/c1-5-9-11-16(7-3)14-26-19(21)13-18(28(23,24)25)20(22)27-15-17(8-4)12-10-6-2;/h16-18H,5-15H2,1-4H3,(H,23,24,25);
Standard InChI Key ANVYQRLTCVRYMF-UHFFFAOYSA-N
SMILES CCCCC(CC)COC(=O)CC(C(=O)OCC(CC)CCCC)S(=O)(=O)[O-].CCCCC(CC)COC(=O)CC(C(=O)OCC(CC)CCCC)S(=O)(=O)[O-].[Ca+2]
Canonical SMILES CCCCC(CC)COC(=O)CC(C(=O)OCC(CC)CCCC)S(=O)(=O)O.[Ca]

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